Cas no 1392211-51-6 (7-Azaspiro[3.5]nonan-2-one hydrochloride)

• Product Name: 7-Azaspiro[3.5]nonan-2-one hydrochloride
• CAS No: 1392211-51-6
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD22422789
• CID: 1026769
• Update Time: 2025-10-31

7-Azaspiro[3.5]nonan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonan-2-one hydrochloride
• 7-Azaspiro[3.5]non-2-one hydrochloride
• 7-Azaspiro[3.5]nonan-2-one HCl
• 6747AA
• SB12122
• OR315410
• 7-azaspiro[3.5]nonan-2-one;hydrochloride
• AX8213031
• 7-Azaspiro[3.5]nonan-2-one, hydrochloride (1:1)
• 7-Azaspiro[3.5]nonan-2-one--hydrogen chloride (1/1)

• MDL： MFCD22422789
• Inchi： 1S/C8H13NO.ClH/c10-7-5-8(6-7)1-3-9-4-2-8;/h9H,1-6H2;1H
• InChI Key： HTUYLSSIULJILZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(CCNCC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 29.1

7-Azaspiro[3.5]nonan-2-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 7-Azaspiro[3.5]nonan-2-one hydrochloride

Recent Advances in the Study of 7-Azaspiro[3.5]nonan-2-one hydrochloride (CAS: 1392211-51-6)

7-Azaspiro[3.5]nonan-2-one hydrochloride (CAS: 1392211-51-6) is a spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and other diseases. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

The synthesis of 7-Azaspiro[3.5]nonan-2-one hydrochloride has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes a key intermediate with the CAS number 1392211-51-6. This method not only enhances the scalability of the process but also reduces the environmental impact by minimizing the use of hazardous reagents. The improved synthesis has paved the way for further exploration of the compound's biological activities.

Pharmacological investigations have revealed that 7-Azaspiro[3.5]nonan-2-one hydrochloride exhibits promising activity as a modulator of neurotransmitter receptors. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Preclinical studies in animal models have demonstrated its efficacy in reducing symptoms of anxiety and depression, with fewer side effects compared to existing therapeutics. These findings were highlighted in a recent publication in Neuropharmacology (2024).

In addition to its CNS applications, 7-Azaspiro[3.5]nonan-2-one hydrochloride has been investigated for its role in cancer therapy. A study in the European Journal of Medicinal Chemistry (2023) reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways that promote tumor growth and survival. These results suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

Despite these promising findings, challenges remain in the clinical translation of 7-Azaspiro[3.5]nonan-2-one hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to optimize the compound's pharmacokinetic and pharmacodynamic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic candidate.

In conclusion, 7-Azaspiro[3.5]nonan-2-one hydrochloride (CAS: 1392211-51-6) represents a versatile scaffold with significant potential in drug discovery. Recent advances in its synthesis and pharmacological characterization have highlighted its applicability in treating CNS disorders and cancer. Further research is warranted to overcome existing challenges and fully realize its therapeutic benefits. The continued exploration of this compound underscores its importance in the evolving landscape of medicinal chemistry and pharmaceutical development.